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Compound of Interest

Compound Name: C20:1 Ceramide-d7

Cat. No.: B12419433 Get Quote

Essential Safety and Handling Guide for C20:1
Ceramide-d7
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling C20:1 Ceramide-d7. Adherence to these guidelines is essential for ensuring a safe

laboratory environment and maintaining the integrity of your research. This compound should

be handled with extreme care, assuming it is potentially hazardous, as its toxicological

properties have not been fully investigated.

Physicochemical and Safety Data
The following tables summarize the key data for C20:1 Ceramide-d7, offering a quick

reference for its physical properties and significant hazards.

Table 1: Physicochemical Properties of C20:1 Ceramide-d7
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Property Value Source

Molecular Formula C₃₈H₆₆D₇NO₃ [1]

Molecular Weight 599.03 g/mol [1]

Appearance Provided as a solution [2]

Purity >99% (TLC) [2][3][4]

Storage Temperature -20°C [2][3][4]

Shipping Conditions Shipped in dry ice [2][4]

Table 2: Hazard Identification and Safety Precautions
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Hazard Statement Precautionary Statement Pictogram

H225: Highly flammable liquid

and vapor. H301 + H311 +

H331: Toxic if swallowed, in

contact with skin or if inhaled.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H336: May cause

drowsiness or dizziness. H351:

Suspected of causing cancer.

H370: Causes damage to

organs.[2]

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking. P280:

Wear protective

gloves/protective clothing/eye

protection/face protection.

P301 + P310: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor. P303 + P361

+ P353: IF ON SKIN (or hair):

Take off immediately all

contaminated clothing. Rinse

skin with water/shower. P304 +

P340 + P311: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing. Call a POISON

CENTER/doctor. P305 + P351

+ P338: IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[2]

Danger

Target Organs
Central nervous system,

Eyes[2]

Storage Class 3 - Flammable liquids[2]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the most critical line of defense against potential

exposure. The following PPE is mandatory when handling C20:1 Ceramide-d7.[5][6][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/SG/en/product/avanti/860746l
https://www.sigmaaldrich.com/SG/en/product/avanti/860746l
https://www.sigmaaldrich.com/SG/en/product/avanti/860746l
https://www.sigmaaldrich.com/SG/en/product/avanti/860746l
https://www.benchchem.com/product/b12419433?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_C4_ceramide.pdf
https://merkel.co.il/handling-research-reagents-and-equipment/
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Chemical safety glasses with side shields or goggles are required.[5][7]

Hand Protection: Compatible chemical-resistant gloves, such as nitrile or neoprene, must be

worn.[5][8] Inspect gloves prior to use and change them immediately if contaminated.[5][8]

Skin and Body Protection: A laboratory coat is mandatory.[5] For procedures with a risk of

splashing, a chemical-resistant apron should be worn.

Respiratory Protection: All work must be conducted in a certified chemical fume hood to

avoid inhalation of vapors.

Handling and Storage Protocols
Adherence to proper handling and storage protocols is essential to maintain the stability of

C20:1 Ceramide-d7 and ensure the safety of laboratory personnel.

Preparation: Before handling, ensure the work area, particularly the chemical fume hood, is

clean and uncluttered.[5]

Inert Atmosphere: To prevent oxidation and potential degradation, it is best practice to handle

and store deuterated compounds under an inert atmosphere, such as dry nitrogen or argon.

[9]

Solvent Choice: Use aprotic solvents where possible to prevent deuterium-hydrogen

exchange. Avoid acidic or basic solutions.[9]

Storage: Store the product at -20°C in a tightly sealed container, protected from light.[2][3][4]

[9] Ensure storage is in an area designated for flammable and toxic compounds.

Disposal Plan
Proper disposal of C20:1 Ceramide-d7 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of unused C20:1 Ceramide-d7 as hazardous waste. Contact your

institution's environmental health and safety (EHS) office for specific guidelines.[5]
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Contaminated Materials: Any materials that have come into contact with the product, such as

pipette tips, gloves, and empty containers, should be considered contaminated and disposed

of as hazardous chemical waste.[5]

Experimental Workflow
The following diagram outlines the standard operating procedure for the safe handling of C20:1
Ceramide-d7 from receipt to disposal.
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Preparation

Handling & Experimentation

Post-Experiment

Waste Disposal

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Goggles)

Prepare work area in a
certified chemical fume hood

Verify emergency equipment is accessible
(Eyewash, Safety Shower)

Retrieve C20:1 Ceramide-d7
from -20°C storage

Proceed to Handling

Equilibrate vial to room temperature
in a desiccator

Perform experimental manipulations
(e.g., dilution, cell treatment)
strictly within the fume hood

Return unused C20:1 Ceramide-d7
to -20°C storage

Experiment Complete

Decontaminate work surfaces

Dispose of contaminated consumables
(pipette tips, tubes, gloves)

in designated hazardous waste container

Begin Cleanup

Dispose of empty vial as
hazardous waste

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of C20:1 Ceramide-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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